2-[(4,6-diamino-2-pyrimidinyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H16N6O2S2/c1-2-23-8-3-4-9-10(5-8)25-15(18-9)21-13(22)7-24-14-19-11(16)6-12(17)20-14/h3-6H,2,7H2,1H3,(H,18,21,22)(H4,16,17,19,20)
• InChI Key: PDKWDMJAUKXWCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC(=CC(=N3)N)N
• Molecular Formula: C15H16N6O2S2
• Molecular Weight: 376.5 g/mol

Description

2-[(4,6-diamino-2-pyrimidinyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide, commonly known as "DEBA", is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. DEBA belongs to the family of benzothiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of DEBA is not fully understood, but it is believed to involve the inhibition of key enzymes that are involved in the growth and proliferation of cancer cells. DEBA has also been shown to disrupt bacterial cell membranes, leading to their death.
Biochemical and Physiological Effects:
DEBA has been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer treatment. It has also been shown to inhibit the production of reactive oxygen species (ROS), which are known to cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of DEBA is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. However, the synthesis of DEBA is relatively complex and requires specialized equipment and expertise. In addition, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on DEBA. One area of interest is the development of new anticancer drugs based on DEBA and its derivatives. Another potential direction is the development of new antibiotics to combat antibiotic-resistant bacterial strains. Finally, further studies are needed to fully understand the biochemical and physiological effects of DEBA and its potential applications in various fields.
In conclusion, DEBA is a promising chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its broad-spectrum antimicrobial activity and anticancer properties make it a potential candidate for the development of new drugs. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of DEBA involves the reaction of 6-ethoxy-2-mercaptobenzothiazole with 4,6-diamino-2-chloropyrimidine in the presence of a base such as potassium carbonate. The resulting product is then acetylated with acetic anhydride to obtain DEBA in good yields.

Scientific Research Applications

DEBA has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. DEBA has also been found to possess antimicrobial activity against various bacterial strains, making it a promising candidate for the development of new antibiotics.